2-(Methylamino)benzoic acid

• CAS No.: 119-68-6
• Product Name: 2-(Methylamino)benzoic acid
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 2-(methylamino)benzoic acid
• Standard InChI: InChI=1S/C8H9NO2/c1-9-7-5-3-2-4-6(7)8(10)11/h2-5,9H,1H3,(H,10,11)
• Standard InChIKey: WVMBPWMAQDVZCM-UHFFFAOYSA-N
• SMILES: CNC1=CC=CC=C1C(=O)O
• Canonical SMILES: CNC1=CC=CC=C1C(=O)O
• Melting Point: 180.5 °C; 178-179°C
• Physical Description: Solid
• Description: 2-(Methylamino)benzoic acid, also known as N-methyl-2-aminobenzoate or N-methylanthranilic acid, belongs to the class of organic compounds known as aminobenzoic acids. These are benzoic acids containing an amine group attached to the benzene moiety. 2-(Methylamino)benzoic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2-(methylamino)benzoic acid is primarily located in the cytoplasm. 2-(Methylamino)benzoic acid participates in a number of enzymatic reactions. In particular, 2-(methylamino)benzoic acid can be biosynthesized from anthranilic acid. 2-(Methylamino)benzoic acid is also a parent compound for other transformation products, including but not limited to, N-methylanthraniloyl-CoA, 3'-O-(N-methylanthraniloyl)adenosine 5'-diphosphate, and mant-GDP. Outside of the human body, 2-(methylamino)benzoic acid can be found in citrus. This makes 2-(methylamino)benzoic acid a potential biomarker for the consumption of this food product.; N-methylanthranilic acid is an aromatic amino acid that is anthranilic acid in which one of the hydrogens attached to the nitrogen is substituted by a methyl group. It has a role as a plant metabolite. It derives from an anthranilic acid. It is a conjugate acid of a N-methylanthranilate.
• Solubility: 0.00 M; 0.2 mg/mL at 20 °C
• PubChem Compound: 67069
• Last Modified: Nov 11 2021